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Compound of Interest

Compound Name: 2,6-Dinitro-p-cresol

Cat. No.: B1206616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,6-Dinitro-p-
cresol from p-cresol. The document details established experimental protocols, quantitative

data, and reaction pathways to support research and development in relevant fields.

Introduction
2,6-Dinitro-p-cresol (DNPC) is a chemical compound with applications as an intermediate in

the synthesis of dyes, pharmaceuticals, and other specialty chemicals.[1] Its synthesis primarily

involves the nitration of p-cresol. This guide outlines the prevalent methods for this conversion,

providing detailed experimental procedures and associated data. The primary synthetic routes

involve either the direct dinitration of p-cresol or a two-step process involving the initial

formation of a mononitrated intermediate.

Reaction Pathway
The synthesis of 2,6-Dinitro-p-cresol from p-cresol proceeds via an electrophilic aromatic

substitution reaction. The hydroxyl (-OH) and methyl (-CH₃) groups of p-cresol are ortho, para-

directing activators. Nitration introduces nitro groups (-NO₂) onto the benzene ring. Due to

steric hindrance from the methyl group and the strong directing effect of the hydroxyl group, the

nitro groups are primarily directed to the positions ortho to the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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